1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, a urea group, a triazolo[4,3-b]pyridazine group, and a dimethoxyphenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazolo[4,3-b]pyridazine group, for example, is a heterocyclic ring system that contains nitrogen atoms . The dimethoxyphenyl group is a benzene ring with two methoxy (OCH3) substituents, and the cyclohexyl and urea groups add further complexity to the structure.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea:
Anticancer Research
1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea: has shown potential as an anticancer agent. Its structure allows it to interact with DNA, potentially inhibiting cancer cell proliferation. Studies have indicated its efficacy against various cancer cell lines, including HepG2, HCT-116, and MCF-7 .
Antimicrobial Applications
This compound has demonstrated significant antimicrobial properties. It has been tested against a range of bacterial and fungal strains, showing promising results in inhibiting microbial growth. This makes it a candidate for developing new antibiotics or antifungal agents .
Enzyme Inhibition
The compound has been studied for its ability to inhibit various enzymes. It has shown potential as an inhibitor of carbonic anhydrase, cholinesterase, and alkaline phosphatase. These properties make it useful in research focused on enzyme-related diseases and conditions .
Antioxidant Activity
Research has highlighted the antioxidant properties of 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea . It can neutralize free radicals, reducing oxidative stress and potentially preventing damage to cells and tissues. This application is particularly relevant in the study of diseases related to oxidative stress .
Antiviral Research
The compound has been explored for its antiviral properties. It has shown activity against various viruses, making it a potential candidate for developing antiviral drugs. This application is crucial in the ongoing search for treatments for viral infections .
Anti-inflammatory Effects
Studies have indicated that this compound possesses anti-inflammatory properties. It can reduce inflammation by modulating the activity of certain enzymes and signaling pathways involved in the inflammatory response. This makes it a potential therapeutic agent for inflammatory diseases .
Neuroprotective Applications
Research has suggested that 1-cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea may have neuroprotective effects. It can protect neurons from damage caused by oxidative stress and inflammation, which is valuable in the study of neurodegenerative diseases .
Herbicidal and Fungicidal Uses
The compound has also been investigated for its herbicidal and fungicidal properties. It can inhibit the growth of certain plants and fungi, making it useful in agricultural research and the development of new herbicides and fungicides .
These diverse applications highlight the compound’s potential in various fields of scientific research, making it a valuable subject for further study and development.
Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1,3,4] - Springer [3+3] Cyclocondensation of β-carbonyl-substituted -benzo[f]chromenes - Springer](https://link.springer.com/content/pdf/10.1007/s10593-022-03129-z.pdf) [1,2,4]Triazolo [4,3-a]quinoxaline and [1,2,4]triazolo [4,3-a] - RSC](https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj02990d)
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been reported to exhibit antiviral and antimicrobial activities . They are known to interact with various enzymes and receptors, playing a significant role in these biological activities .
Mode of Action
It’s suggested that similar compounds may intercalate dna . This means the compound inserts itself between the base pairs in the DNA helix, which can disrupt the DNA’s normal function and lead to changes in the cell.
Biochemical Pathways
Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities . These activities suggest that the compound may affect multiple biochemical pathways.
Result of Action
Based on the reported activities of similar compounds, it can be inferred that the compound may have cytotoxic effects, leading to cell death . This is particularly relevant in the context of its potential antiviral and antimicrobial activities.
Future Directions
properties
IUPAC Name |
1-cyclohexyl-3-[2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N6O4/c1-30-17-9-8-15(14-18(17)31-2)21-26-25-19-10-11-20(27-28(19)21)32-13-12-23-22(29)24-16-6-4-3-5-7-16/h8-11,14,16H,3-7,12-13H2,1-2H3,(H2,23,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OECUFHTUZMAHIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)NC4CCCCC4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-3-(2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.